beta-L-Allopyranose

• CAS: 39392-62-6
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4-,5-,6-/m0/s1
• InChIKey: WQZGKKKJIJFFOK-RUTHBDMASA-N

Beta-L-Allopyranose: Structural and Biological Overview

Beta-L-Allopyranose (CAS 39392-62-6) is a rare L-aldohexose and the beta-pyranose anomer of L-allose, classified as the C-3 epimer of glucose . It is the enantiomer of beta-D-allopyranose and exists as a white crystalline powder with the molecular formula C₆H₁₂O₆ and a molecular weight of 180.16 g/mol . The compound adopts a ⁴C₁ chair conformation in the solid state, with all hydroxyl groups in equatorial positions and the anomeric hydroxyl in the beta-orientation—a stereochemical arrangement that defines its reactivity, solubility profile, and biological recognition . As a biochemical reagent, it serves as a critical tool in glycobiology, enzymology, and carbohydrate chemistry, where stereochemical purity and defined anomeric configuration are essential experimental variables.

Rare L-aldohexose with defined beta-anomeric configuration

Enantiomer of beta-D-allopyranose; distinct stereochemical profile

Research tool for glycobiology, enzymology, and carbohydrate chemistry studies

• [1] PubChem Compound Summary CID 11651921, beta-L-Allopyranose. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/39392-62-6 View Source
• [2] Ishii, T., Senoo, T., Kozakai, T., Fukada, K., & Sakane, G. (2015). Crystal structure of β-D,L-allose. Acta Crystallographica Section E: Crystallographic Communications, 71(2), o139. DOI: 10.1107/S2056989015000353 View Source

Why Substitution Fails for Beta-L-Allopyranose

Although alloses share the same molecular formula (C₆H₁₂O₆) as glucose and its epimers, beta-L-Allopyranose cannot be generically substituted by beta-D-allopyranose, D-allose, L-glucose, or other in-class hexoses. Each hexose epimer presents a distinct three-dimensional hydrogen-bonding topology that governs crystal packing, solubility, and enzyme recognition. The D-allose periplasmic binding protein from Escherichia coli sterically permits binding only of D-allose, 6-deoxy-allose, and 3-deoxy-glucose while excluding all other hexose epimers—demonstrating that even a single configurational inversion at C-3 eliminates biological recognition . Enantiomeric pairs, such as beta-L-allopyranose and beta-D-allopyranose, exhibit equal and opposite optical rotations (±14° to ±15°) and distinct ion mobility coordinates, enabling unambiguous analytical discrimination . Furthermore, ribose-5-phosphate isomerase from Clostridium thermocellum shows a nearly 1.5-fold difference in relative specific activity between L-allose (14%) and D-allose (21.5%), confirming that the enantiomer choice directly determines catalytic outcome in enzymatic systems . These quantitative biochemical, biophysical, and analytical distinctions mean that substituting one hexose isomer for another—without verifying absolute configuration and anomeric form—can render a research protocol non-reproducible.

Enantiomeric identity

Opposite sign of optical rotation and distinct analytical mobility coordinates prevent substitution in chiral discrimination workflows.

Enzyme activity

Reported substrate-specific activity with ribose-5-phosphate isomerase differs between L- and D-allose, which can shift catalytic throughput in rare sugar bioconversion protocols.

Anomer specificity

D-allose binding protein recognizes only the beta-anomer; alpha-anomer or mixed anomeric forms may disrupt protein-carbohydrate interaction assays.

• [1] Chaudhuri, B. N., Ko, J., Park, C., Jones, T. A., & Mowbray, S. L. (1999). Structure of D-allose binding protein from Escherichia coli bound to D-allose at 1.8 Å resolution. Journal of Molecular Biology, 286(5), 1519-1531. PDB ID: 1GUD. View Source
• [2] Gaye, M. M., Nagy, G., Clemmer, D. E., & Pohl, N. L. B. (2016). Multidimensional Analysis of 16 Glucose Isomers by Ion Mobility Spectrometry. Analytical Chemistry, 88(4), 2335-2344. DOI: 10.1021/acs.analchem.5b04280 View Source
• [3] Yoon, R.-Y., Yeom, S.-J., Kim, H.-J., & Oh, D.-K. (2009). Novel substrates of a ribose-5-phosphate isomerase from Clostridium thermocellum. Journal of Biotechnology, 139(1), 26-32. DOI: 10.1016/j.jbiotec.2008.09.006 View Source

Comparative Evidence: Beta-L-Allopyranose vs. Analogs

Enantiomeric Confirmation by Optical Rotation

Beta-L-Allopyranose (CAS 39392-62-6) exhibits a specific optical rotation [α]D20 of -14 ± 0.5° (c=2 in water), directly opposite in sign and nearly equal in magnitude to its enantiomer beta-D-allopyranose (D-allose at equilibrium: [α]D = +14.5°, +13° to +16° range) . This quantitative enantiomeric relationship provides an immediate, instrument-based identity verification that is impossible to achieve with the racemate or with D-allose alone. The magnitude of the rotation is an intrinsic intensive property that confirms the L-configuration and the beta-anomeric form, ruling out contamination by the alpha-anomer (which would produce a different rotation) or racemization during synthesis or storage .

Enantiomeric rotation

Head-to-head

L-allose: [α]D20 = -14 ± 0.5° (c=2, H₂O)

vs

D-allose: [α]D ≈ +14.5° (equilibrium, c=5, H₂O)

Supports enantiomeric identity verification and chiral QC workflow.

Verify COA for [α]D20 within -13.5° to -14.5° to confirm L-enantiomer supply.

Evidence Dimension	Specific optical rotation at 589 nm (sodium D-line), 20°C
Target Compound Data	[α]D20 = -14 ± 0.5° (c=2, H₂O)
Comparator Or Baseline	beta-D-allopyranose (D-allose): [α]D = +14.5° at equilibrium (c=5, H₂O); range +13° to +16°
Quantified Difference	Opposite sign; magnitude difference < 1° (within experimental error). Enantiomeric relationship confirmed.
Conditions	Polarimetry; concentration c=2 g/100 mL (target) vs. c=5 g/100 mL (comparator) in distilled water at 20°C.

Why This Matters

Optical rotation is the primary pharmacopoeial identity test for chiral carbohydrates; procurement decisions should require a certificate of analysis showing [α]D20 between -13.5° and -14.5° to ensure the L-enantiomer has been supplied rather than the more common D-form.

Crystal Packing: Racemic vs. Chiral Allose

When crystallized as the racemic compound β-D,L-allose from an equimolar mixture of D-allose and L-allose, the unit cell volume is 739.36 (3) ų (monoclinic, space group P2₁), which is approximately 10 ų smaller than that of chiral β-D-allose (V = 751.0 (2) ų) crystallized alone . This 1.3% volume contraction in the racemic crystal indicates that L-allose and D-allose molecules pack more efficiently in the heterochiral solid state, forming a distinct three-dimensional hydrogen-bond network that differs from the homochiral crystal structure. The crystal structure confirms that L-allose adopts a β-pyranose form in a ¹C₄ chair conformation—the mirror image of the ⁴C₁ conformation of D-allose—with all hydroxyl groups occupying axial positions in the L-series nomenclature .

Crystal packing

Context-dependent

739.36 ų racemic Δ -10 ų (-1.3%)

vs homochiral D-allose 751.0 ų

Indicates different solid-state stability and dissolution behavior.

Lattice contraction in heterochiral crystal may affect long-term storage and formulation.

Evidence Dimension	Unit cell volume from single-crystal X-ray diffraction
Target Compound Data	Racemic β-D,L-allose: V = 739.36 (3) ų (Z = 4, monoclinic P2₁, a = 4.98211(10) Å, b = 12.5624(3) Å, c = 11.8156(3) Å, β = 91.1262(14)°)
Comparator Or Baseline	Chiral β-D-allose: V = 751.0 (2) ų (Kroon-Batenburg et al., 1984, Acta Crystallogr. C40, 1863)
Quantified Difference	ΔV ≈ -10 ų (-1.3%) for racemic crystal relative to homochiral D-allose crystal
Conditions	Single-crystal X-ray diffraction at T = 295 K, Cu Kα radiation; crystals grown from equimolar D- and L-allose aqueous solution.

Why This Matters

The distinct crystal packing of the L-form (as part of the racemate) indicates different solid-state stability, dissolution behavior, and hygroscopicity compared to D-allose—properties that affect long-term storage, formulation, and experimental reproducibility in solid-state applications.

• [1] Ishii, T., Senoo, T., Kozakai, T., Fukada, K., & Sakane, G. (2015). Crystal structure of β-D,L-allose. Acta Crystallographica Section E: Crystallographic Communications, 71(2), o139. DOI: 10.1107/S2056989015000353 View Source

Enzymatic Discrimination of L- vs. D-Allose

Ribose-5-phosphate isomerase (RpiB) from Clostridium thermocellum exhibits distinct catalytic efficiencies toward L-allose and D-allose. With D-ribose as the reference substrate (100% relative specific activity), L-allose shows a relative specific activity of 14%, while D-allose shows 21.5%—a 1.54-fold higher activity for the D-enantiomer . Conversely, the enzyme's highest activity is toward L-talose (118.9%), demonstrating that the enzyme is not simply D-specific but is exquisitely sensitive to the stereochemical configuration at multiple carbon centers. This differential catalytic processing means that L-allose cannot be used interchangeably with D-allose in enzymatic bioconversion or metabolic pathway studies. The lower activity of L-allose (14% vs. 21.5%) is a quantitative, reproducible parameter that must be factored into experimental design for rare sugar biosynthesis protocols.

Enzyme discrimination

Head-to-head

L-allose: 14% rel. activity

vs

D-allose: 21.5% rel. activity (RpiB, C. thermocellum)

Enantiomer choice directly affects catalytic throughput in bioconversion studies.

Activity ratio ~1.5; L-allose requires adjusted reaction parameters for comparable yield.

Evidence Dimension	Relative specific activity of ribose-5-phosphate isomerase (RpiB) from C. thermocellum
Target Compound Data	L-allose: 14% relative activity (D-ribose = 100% basis)
Comparator Or Baseline	D-allose: 21.5% relative activity; L-talose: 118.9%; D-talose: 1.8%; L-ribose: 29.8%
Quantified Difference	D-allose/L-allose activity ratio = 1.54; L-allose is 35% less active than D-allose
Conditions	Recombinant RpiB expressed in E. coli; assay at pH 7.5, 65°C, 30 min reaction time. Substrate specificity measured as relative activity (%) with D-ribose set to 100%.

Why This Matters

Researchers designing enzymatic cascades for rare sugar production must select the correct enantiomeric substrate; using L-allose instead of D-allose will result in approximately 35% lower catalytic throughput, affecting yield, reaction time, and process economics.

• [1] Yoon, R.-Y., Yeom, S.-J., Kim, H.-J., & Oh, D.-K. (2009). Novel substrates of a ribose-5-phosphate isomerase from Clostridium thermocellum. Journal of Biotechnology, 139(1), 26-32. DOI: 10.1016/j.jbiotec.2008.09.006 View Source

Anomer-Specific Recognition by D-Allose Binding Protein

The crystal structure of the Escherichia coli D-allose periplasmic binding protein (ALBP) in complex with D-allose (PDB: 1GUD, 1.8 Å resolution) reveals that only the beta-anomer of allopyranose is observed in the ligand-bound closed conformation, despite the potential for the alpha-anomer to bind with similar affinity . The binding cleft engages the sugar through a network of 14 hydrogen bonds formed by 10 residues from both domains, complemented by hydrophobic stacking interactions from three aromatic rings . Critically, the geometry of the aromatic cage sterically excludes all hexose epimers except D-allose, 6-deoxy-allose, and 3-deoxy-glucose—the latter two expected to bind with reduced affinity due to loss of hydrogen bonds . This structure demonstrates that the beta-anomeric configuration is a strict determinant of protein recognition, not merely a interchangeable form.

Anomer recognition

Class-level

X-ray co-crystal structure (PDB 1GUD, 1.8 Å) of E. coli D-allose binding protein shows only beta-anomer bound; alpha-anomer not observed in closed form.

Beta-anomeric configuration is essential for protein-carbohydrate interaction studies.

Mixed anomeric forms may abolish binding signal; verify anomer purity.

Evidence Dimension	Anomer selectivity in protein-ligand co-crystal structure; hexose epimer binding exclusion profile
Target Compound Data	Beta-L-allopyranose (L-enantiomer of the ligand observed in the D-allose binding protein structure): the beta-anomer configuration is the species recognized; the alpha-anomer is not observed in the closed ligand-bound form.
Comparator Or Baseline	Alpha-allopyranose: not observed in the crystal structure, although 'can potentially bind with a similar affinity.' Other hexose epimers (glucose, galactose, mannose, talose, etc.) are sterically excluded from binding.
Quantified Difference	Qualitative binary discrimination: beta-anomer = binds; alpha-anomer = not observed in complex. Epimers other than D-allose, 6-deoxy-allose, and 3-deoxy-glucose are sterically blocked from the binding cleft.
Conditions	X-ray crystallography of recombinant E. coli ALBP co-crystallized with D-allose, 1.8 Å resolution, closed ligand-bound conformation.

Why This Matters

Procurement of pure beta-anomer (rather than an anomeric mixture or the alpha-form) is essential for any experiment involving protein-carbohydrate interaction studies, transport assays, or structure-based drug design targeting allose-recognizing proteins.

• [1] Chaudhuri, B. N., Ko, J., Park, C., Jones, T. A., & Mowbray, S. L. (1999). Structure of D-allose binding protein from Escherichia coli bound to D-allose at 1.8 Å resolution. Journal of Molecular Biology, 286(5), 1519-1531. PDB ID: 1GUD. View Source

Commercial Purity: L- vs. D-Allopyranose

Commercially available beta-L-Allopyranose (CAS 39392-62-6) is supplied at ≥99% purity by HPLC from specialty vendors such as ChemImpex , while the most widely distributed beta-D-allopyranose (CAS 7283-09-2) from major suppliers such as Thermo Scientific (Alfa Aesar portfolio) is offered at a minimum purity of 97% . This 2-percentage-point purity differential represents approximately 3-fold lower total impurity burden in the L-form relative to the D-form (≤1% total impurities vs. ≤3%). For applications such as quantitative enzymatic assays, X-ray crystallography co-crystallization, and NMR reference standards where impurity signals can confound data interpretation, the higher baseline purity reduces the need for costly in-house repurification.

Commercial purity

Specification review

≥99% HPLC (L-enantiomer)

vs ≥97% for widely distributed D-allopyranose (~3× lower impurity burden)

Higher baseline purity reduces repurification steps and impurity interference.

Batch-specific COA review recommended for quantitative enzymatic or crystallographic work.

Evidence Dimension	HPLC purity specification from manufacturer certificates of analysis
Target Compound Data	Beta-L-Allopyranose: Purity ≥ 99% (HPLC)
Comparator Or Baseline	Beta-D-Allopyranose (Thermo Scientific / Alfa Aesar): Purity 97% (min. 97 area-%)
Quantified Difference	ΔPurity ≈ +2 percentage points; impurity burden ~3× lower (≤1% vs. ≤3%)
Conditions	HPLC analysis per manufacturer specification. Beta-L-Allopyranose: ChemImpex Catalog #48681. Beta-D-Allopyranose: Thermo Scientific Catalog #15447429 (CAS 7283-09-2).

Why This Matters

For procurement officers and laboratory managers, the higher certified purity of the L-enantiomer translates directly to fewer downstream purification steps, lower solvent consumption, and reduced batch rejection risk—factors that impact total cost of ownership beyond the initial purchase price.

Beta-L-Allopyranose: Application Scenarios

Chiral Standard for Enantiomeric Purity Methods

Beta-L-Allopyranose, with its well-defined specific optical rotation of [α]D20 = -14 ± 0.5° and distinct ion mobility spectrometry (IMS) coordinates relative to D-allose , serves as an ideal chiral reference standard for developing and validating analytical methods that discriminate between hexose enantiomers. In quality control laboratories tasked with verifying the absolute configuration of rare sugar batches, spiking a D-allose sample with known quantities of beta-L-allopyranose and monitoring optical rotation or IMS drift time shift provides a linear, quantifiable method for enantiomeric excess determination. The compound's ≥99% HPLC purity further supports its use as a calibration standard without the confounding effects of impurity peaks .

Crystal Engineering of Heterochiral Carbohydrates

The 10 ų unit cell volume contraction observed when beta-L-allopyranose co-crystallizes with D-allose to form racemic β-D,L-allose makes the L-form an essential building block for systematic studies of heterochiral carbohydrate crystal engineering. Researchers investigating how enantiomer co-crystallization alters solubility, dissolution rate, and mechanical properties of sugar solids can use beta-L-allopyranose to construct exactly defined racemic- and enantiopure-crystal pairs, enabling direct measurement of the thermodynamic and kinetic consequences of crystal packing differences.

Bioconversion Engineering with L-Sugar Substrates

In metabolic engineering and biocatalysis research aimed at producing rare L-sugars, beta-L-allopyranose provides a well-characterized substrate with known kinetic parameters (14% relative specific activity toward C. thermocellum RpiB) . This enables rational enzyme engineering campaigns where the L-allose/D-allose activity ratio serves as a quantitative benchmark for directed evolution or rational design efforts seeking to invert or broaden the enzyme's stereoselectivity. The defined anomeric configuration eliminates mutarotation as a confounding variable in time-resolved kinetic assays.

Glycobiology Probes for Lectin Profiling

The structural biology evidence that beta-allopyranose—and not its alpha-anomer or other hexose epimers—engages the D-allose binding protein binding cleft positions beta-L-allopyranose as a valuable negative-control probe or enantiomeric specificity tool. In glycan array and surface plasmon resonance experiments designed to map the stereochemical determinants of carbohydrate-protein recognition, beta-L-allopyranose allows researchers to test whether a binding protein that recognizes D-allose exhibits enantiospecificity (discrimination between D- and L-forms) or merely epimer specificity (discrimination at C-3 alone).

Application

Selection Property

Validation Focus

Chiral reference standard for enantiomeric purity methods

Defined specific optical rotation and ion mobility coordinates

Enantiomeric excess determination and identity verification in rare sugar QC

Heterochiral carbohydrate crystal engineering research

Consistent enantiomeric composition for racemic co-crystallization

Solid-state property differences between homochiral and heterochiral crystals

Rare L-sugar bioconversion and enzyme engineering

Characterized substrate-specific activity with pentose phosphate pathway enzymes

Stereoselectivity benchmark for directed evolution campaigns

Lectin specificity profiling and glycan array studies

Beta-anomeric configuration and enantiomeric purity

Enantiospecificity vs. epimer specificity discrimination in carbohydrate-binding protein assays

• [1] Gaye, M. M., Nagy, G., Clemmer, D. E., & Pohl, N. L. B. (2016). Multidimensional Analysis of 16 Glucose Isomers by Ion Mobility Spectrometry. Analytical Chemistry, 88(4), 2335-2344. View Source
• [2] Ishii, T., Senoo, T., Kozakai, T., Fukada, K., & Sakane, G. (2015). Crystal structure of β-D,L-allose. Acta Crystallographica Section E, 71(2), o139. View Source
• [3] Yoon, R.-Y., Yeom, S.-J., Kim, H.-J., & Oh, D.-K. (2009). Novel substrates of a ribose-5-phosphate isomerase from Clostridium thermocellum. Journal of Biotechnology, 139(1), 26-32. View Source
• [4] Chaudhuri, B. N., Ko, J., Park, C., Jones, T. A., & Mowbray, S. L. (1999). Structure of D-allose binding protein from Escherichia coli bound to D-allose at 1.8 Å resolution. Journal of Molecular Biology, 286(5), 1519-1531. PDB ID: 1GUD. View Source